Cas no 30129-18-1 (4-(Trifluoromethyl)cyclohexanol)

• Product Name: 4-(Trifluoromethyl)cyclohexanol
• CAS No: 30129-18-1
• MF: C₇H₁₁F₃O
• MW: 168.156852960587
• MDL: MFCD00102144
• CID: 53576
• PubChem ID: 125307351
• Update Time: 2025-07-22

4-(Trifluoromethyl)cyclohexanol Chemical and Physical Properties

Names and Identifiers

• 4-(Trifluoromethyl)cyclohexanol
• 4-(Trifluoromethyl)cyclohexan-1-ol
• 4-(Trifluoromethyl)cyclohexanol (cis- and trans- mixture)
• 4-(Trifluoromethyl)cyclohexanol (mixture of cis-and trans-)
• 4-(TRIFLUOROMETHYL)CYCLOHEXANOL,CIS
• 4-Trifluormethylcyclohexanol
• 4-trifluoromethylcyclohexanol
• TRANS
• TRANS-4-(TRIFLUOROMETHYL)CYCLOHEXANOL
• CIS-4-(TRIFLUOROMETHYL)CYCLOHEXANOL
• 4-(Trifluoromethyl)cyclohexanol, cis/trans
• Cyclohexanol, 4-(trifluoromethyl)-
• 4-Trifluoromethyl-cyclohexanol
• Cyclohexanol, 4-(trifluoromethyl)-, cis-
• Cyclohexanol, 4-(trifluoromethyl)-, trans-
• (1r,4r)-4-(trifluoromethyl)cyclohexanol
• Cyclohexanol,4-(trifluoromethyl)-, trans-
• 4-(Trifluoromethyl)Cy
• F11023
• T2706
• AKOS028109106
• SDCCGMLS-0065881.P001
• EN300-64835
• trans-4-Trifluoromethylcyclohexanol
• A820218
• SCHEMBL15599980
• AKOS005256067
• 4-trifluoromethyl cyclohexanol
• DS-9428
• (1S,4S)-4-(TRIFLUOROMETHYL)CYCLOHEXAN-1-OL
• EX-A3313
• TS-02274
• 75091-93-9
• BCP08208
• (1s,4s)-4-(Trifluoromethyl)cyclohexanol
• SB84169
• SCHEMBL602272
• EN300-2501964
• FT-0698930
• VKFCVCQRVILEPI-OLQVQODUSA-N
• CS-W005856
• VKFCVCQRVILEPI-UHFFFAOYSA-N
• 4-(Trifluoromethyl)cyclohexanol, AldrichCPR
• 4-TRIFLUOROMETHYL-1-HYDROXYCYCLOHEXANE
• 75091-92-8
• 30129-18-1
• SY006598
• J-513920
• AMY869
• 4-(trifluoromethyl) cyclohexanol
• FT-0616927
• A852476
• SCHEMBL9153716
• 4-(trifluoromethyl)-1-cyclohexanol
• CS-W019212
• ZB1704
• A915193
• 4-(Trifluoromethyl)cyclohexanol (cis/trans)
• VJUJYNJEPPWWHS-OLQVQODUSA-N
• AKOS024259220
• MFCD12964322
• Z1618109080
• DTXSID30952548
• FT-0688894
• AT10676
• MFCD00102144
• (1r,4r)-4-(trifluoromethyl)cyclohexan-1-ol
• DB-141620
• DB-299315
• BBL100920
• STL554714

• MDL： MFCD00102144
• Inchi： 1S/C7H11F3O/c8-7(9,10)5-1-3-6(11)4-2-5/h5-6,11H,1-4H2
• InChI Key： VJUJYNJEPPWWHS-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1)O)(F)F

Computed Properties

• Exact Mass: 168.07600
• Monoisotopic Mass: 168.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.4
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not determined
• Density: 1.232
• Melting Point: No data available
• Boiling Point: 181°C(lit.)
• Flash Point: 160.366 °C at 760 mmHg
• Refractive Index: 1.4070 to 1.4110
• Water Partition Coefficient: Sparingly soluble in water.(0.26 g/L) (25°C),
• PSA: 20.23000
• LogP: 2.09980
• Solubility: Not determined

4-(Trifluoromethyl)cyclohexanol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H227-H315
• Warning Statement： P210-P264-P280-P302+P352+P332+P313+P362+P364-P403+P235-P501
• Hazardous Material transportation number：1993
• Hazard Category Code： 10-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 4-(Trifluoromethyl)cyclohexanol

Recent Advances in the Application of 4-(Trifluoromethyl)cyclohexanol (CAS: 30129-18-1) in Chemical Biology and Pharmaceutical Research

4-(Trifluoromethyl)cyclohexanol (CAS: 30129-18-1) is a fluorinated cyclohexanol derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its unique physicochemical properties and potential therapeutic applications. The trifluoromethyl group imparts enhanced metabolic stability, lipophilicity, and bioavailability, making this compound a valuable scaffold in drug discovery and development. Recent studies have explored its utility as a building block for novel bioactive molecules, particularly in the design of enzyme inhibitors, receptor modulators, and imaging agents.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the use of 4-(Trifluoromethyl)cyclohexanol as a key intermediate in the synthesis of potent gamma-secretase modulators for Alzheimer's disease treatment. The compound's conformational rigidity and fluorine-mediated interactions were critical for achieving high binding affinity and selectivity. Another 2024 publication in ACS Chemical Biology highlighted its role in developing covalent inhibitors targeting the SARS-CoV-2 main protease, where the hydroxyl group served as a handle for strategic functionalization.

Recent synthetic methodology advancements have significantly improved access to enantiomerically pure forms of 4-(Trifluoromethyl)cyclohexanol. A Nature Communications paper (2024) described an asymmetric hydrogenation protocol using chiral iridium catalysts that achieved >99% ee. This breakthrough is particularly important as the biological activity of many derivatives shows strong stereodependence. The compound's metabolic fate has also been elucidated through cutting-edge ¹⁹F NMR studies, revealing unique detoxification pathways in hepatic microsomes.

In materials science applications, 4-(Trifluoromethyl)cyclohexanol has emerged as a versatile precursor for liquid crystal materials. Its incorporation into mesogenic cores enhances thermal stability while maintaining low viscosity, as demonstrated in recent Advanced Materials reports. The compound's unique electronic properties, stemming from the strong electron-withdrawing effect of the CF₃ group, have also enabled its use in designing novel fluorophores for biological imaging.

Ongoing clinical trials (as of Q2 2024) are investigating derivatives of 4-(Trifluoromethyl)cyclohexanol as potential therapeutics for neuropathic pain and autoimmune disorders. Preliminary results suggest favorable pharmacokinetic profiles with reduced oxidative metabolism compared to non-fluorinated analogs. However, challenges remain in optimizing the balance between lipophilicity and aqueous solubility for certain applications, driving continued structure-activity relationship studies.

The commercial availability of 4-(Trifluoromethyl)cyclohexanol from major chemical suppliers has expanded significantly, with current market analyses projecting 12% annual growth in demand through 2026. This reflects its growing importance as a versatile intermediate in pharmaceutical manufacturing. Recent patents (2023-2024) have disclosed novel crystalline forms with improved stability, addressing previous formulation challenges.

Future research directions are likely to focus on expanding the compound's utility in targeted drug delivery systems and as a probe for studying protein-ligand interactions through ¹⁹F NMR. The development of more sustainable synthetic routes, possibly via biocatalysis or flow chemistry approaches, represents another active area of investigation that could further enhance the accessibility of this valuable building block.